Enzyme sensor for the determination of choline-containing phospholipids in some biological fluids
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9881300077
Abstract
A choline enzymatic-amperometric sensor, obtained by physical entrapment of choline oxidase in cellulose triacetate membranes, was used for the determination of choline-containing phospholipids in serum, bile and amniotic fluids. The results obtained are compared with those obtained using an analogous sensor, based on the chemically immobilised enzyme, and with the data obtained by an enzymatic-spectrophotometric method.
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